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Compound of Interest

Compound Name: Bis-(N,N'-PEG4-NHS ester)-Cy5

Cat. No.: B12414098

Technical Support Center: Bis-(N,N'-PEG4-NHS
ester)-Cy5

This technical support center provides troubleshooting guidance and answers to frequently
asked questions regarding the handling and hydrolysis of Bis-(N,N'-PEG4-NHS ester)-Cy5.
Our aim is to assist researchers, scientists, and drug development professionals in successfully
utilizing this reagent in their experiments.

Troubleshooting Guide

Encountering issues during your conjugation reaction? This guide addresses common
problems associated with the hydrolysis of Bis-(N,N'-PEG4-NHS ester)-Cy5.
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 To cite this document: BenchChem. [How to handle hydrolysis of Bis-(N,N'-PEG4-NHS
ester)-Cy5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414098#how-to-handle-hydrolysis-of-bis-n-n-peg4-
nhs-ester-cy5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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